Cas no 2568-83-4 (Hexanenitrile,6,6,6-trimethoxy-)
2568-83-4 structure
Product Name:Hexanenitrile,6,6,6-trimethoxy-
CAS No:2568-83-4
MF:C9H17NO3
MW:187.236182928085
CID:275969
PubChem ID:226749
Update Time:2025-04-19
Hexanenitrile,6,6,6-trimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Hexanenitrile,6,6,6-trimethoxy-
- 6,6,6-trimethoxyhexanenitrile
- 5-Cyano-orthopentansaeure-trimethylester
- 5-cyano-orthovaleric acid trimethyl ester
- 5-Cyan-orthovaleriansaeure-trimethylester
- AC1L5EZN
- AR-1H0202
- CTK4F6285
- NSC17497
- 6,6,6-trimethoxyhexanonitrile
- DTXSID10280578
- NSC-17497
- 2568-83-4
-
- Inchi: 1S/C9H17NO3/c1-11-9(12-2,13-3)7-5-4-6-8-10/h4-7H2,1-3H3
- InChI Key: XGESFJJIPCOWMF-UHFFFAOYSA-N
- SMILES: O(C)C(CCCCC#N)(OC)OC
Computed Properties
- Exact Mass: 187.12091
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 51.5Ų
Experimental Properties
- PSA: 51.48
Hexanenitrile,6,6,6-trimethoxy- Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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